Cas no 1805038-34-9 (Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate)

• Product Name: Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate
• CAS No: 1805038-34-9
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4980593
• Update Time: 2025-11-06

Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate

• Inchi： 1S/C12H12ClNO3/c1-16-11(15)5-8-3-4-9(6-13)10(7-14)12(8)17-2/h3-4H,5-6H2,1-2H3
• InChI Key： OSQSNYHGONKUSC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC(=O)OC)=C(C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate

Recent Advances in the Study of Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate (CAS: 1805038-34-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate (CAS: 1805038-34-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the design and synthesis of small-molecule inhibitors targeting critical pathways in oncology, inflammation, and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable advancements in the study of Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate is its role as a precursor in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in autoimmune disorders and certain cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity with improved selectivity profiles, reducing off-target effects compared to existing therapies.

In addition to its applications in kinase inhibitor development, recent research has explored the use of Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate in the synthesis of antimicrobial agents. A team of researchers from the University of Cambridge published findings in Bioorganic & Medicinal Chemistry Letters, showcasing the compound's versatility in constructing novel scaffolds with activity against drug-resistant bacterial strains. The study emphasized the compound's ability to serve as a versatile building block for the rapid assembly of diverse chemical libraries, facilitating high-throughput screening for new antibiotics.

Another significant development involves the optimization of synthetic routes for Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, addressing previous challenges related to yield and purity. The new protocol employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices. This advancement is expected to enhance the compound's accessibility for both academic and industrial research.

Looking ahead, the potential applications of Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate in targeted drug delivery systems are gaining attention. Preliminary studies suggest that its chemical structure can be modified to incorporate targeting moieties, enabling the precise delivery of therapeutic agents to diseased tissues. Such innovations could revolutionize treatments for conditions like solid tumors, where current therapies often suffer from poor bioavailability and systemic toxicity.

In conclusion, Methyl 4-chloromethyl-3-cyano-2-methoxyphenylacetate (CAS: 1805038-34-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications, underscores its importance in the development of next-generation therapeutics. Future research will likely focus on expanding its utility in drug discovery and optimizing its properties for clinical translation.